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The modulation of pain within the spinal cord is a complex process governed by a delicate
interplay of excitatory and inhibitory neurotransmitters. Among the most crucial inhibitory
systems are the endogenous opioids, a family of peptides that act on opioid receptors to
produce potent analgesia. Historically, research has focused on the pentapeptides Met-
enkephalin and Leu-enkephalin (LE) as the primary enkephalinergic signaling molecules.
However, the processing of their precursor proteins is a cascade that generates a variety of
intermediates, many of which may possess unique biological activities.

This technical guide focuses on one such molecule: Leu-enkephalin-Arg (LER), the
hexapeptide Tyr-Gly-Gly-Phe-Leu-Arg. While the pentapeptide Leu-enkephalin is a well-
established neurotransmitter, LER represents its immediate C-terminally extended precursor,
primarily derived from the processing of prodynorphin (also known as proenkephalin B).[1][2]
LER exists as a critical but transient intermediate, rapidly converted to LE or degraded.[3][4]
Understanding the biochemistry, anatomical context, and functional implications of LER is
essential for researchers and drug developers seeking a more nuanced understanding of the
spinal opioid system. This guide provides an in-depth examination of LER, from its biosynthesis
and degradation to its role in the intricate circuitry of spinal pain modulation and the
methodologies used to study it.
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Molecular Biology and Biochemistry

The presence and activity of LER in the spinal cord are dictated by the expression of its
precursor gene, the specific enzymatic machinery available for processing, and its rapid
degradation.

The Prodynorphin (Proenkephalin B) Precursor

Unlike Met-enkephalin and its extended forms which are primarily derived from proenkephalin A
(PENK), Leu-enkephalin and its immediate precursor LER are major products of the
prodynorphin (PDYN) gene.[2][5] The PDYN protein contains three peptide sequences that
begin with the Y-G-G-F-L motif of Leu-enkephalin:

e a-Neo-endorphin
e Dynorphin A
e Dynorphin B (Rimorphin)

The differential processing of these larger peptides in various neuronal populations gives rise to
a diverse array of active opioid molecules, including LER as a key intermediate on the path to
generating the final Leu-enkephalin pentapeptide.[6][7]

Biosynthesis Pathway: From Precursor to Active
Peptide

The generation of LER is a multi-step process occurring within the dense-core secretory
vesicles of prodynorphin-expressing neurons.

« Initial Cleavage: Proprotein convertases, particularly PC2, cleave the large dynorphin
peptides at paired basic amino acid residues (e.g., Lys-Arg).[8] This releases intermediate-
sized peptides like Dynorphin A (1-17).

» Generation of LER: These intermediates are further processed. While direct conversion of
larger dynorphins to LE by PC2 is inefficient, the pathway likely involves the generation of C-
terminally extended intermediates.[8] A specific carboxypeptidase, known as enkephalin
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convertase, then cleaves the C-terminal basic residue (Arginine or Lysine) from hexapeptide
intermediates like LER to produce the final pentapeptide, Leu-enkephalin.[4]

e Final Product: The final, more stable product is Leu-enkephalin (YGGFL). Therefore, the
concentration and lifespan of LER in the synaptic cleft are tightly regulated by the activity of
these processing enzymes.
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Caption: Biosynthesis of Leu-enkephalin-Arg (LER) from the Prodynorphin precursor.

Rapid Enzymatic Degradation

A defining characteristic of LER is its rapid degradation, which significantly curtails its duration
of action. In human cerebrospinal fluid, LER is degraded approximately 10 times faster than
LE.[3] The primary enzyme responsible for this rapid breakdown exhibits properties similar to
Angiotensin-Converting Enzyme (ACE), which cleaves the C-terminal dipeptide.[3] In contrast,
LE is predominantly inactivated by aminopeptidases that cleave the N-terminal Tyrosine.[9]
This profound difference in metabolic stability is a key factor limiting the direct neurotransmitter
role of LER and positioning it as a transient signaling molecule or pro-neurotransmitter.

Neuroanatomy of the LER/LE System in the Spinal
Cord

The functional role of LER/LE is intrinsically linked to its precise anatomical location within the
spinal dorsal horn, the primary integration center for nociceptive information.

e Cellular Localization: Immunohistochemical studies show that enkephalin- and dynorphin-
containing neuronal cell bodies and terminals are densely concentrated in the superficial
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laminae of the dorsal horn, particularly Laminae | (marginal zone) and Il (substantia
gelatinosa), with additional presence in Lamina V.[10][11] This positions them to directly
influence the transmission of pain signals from primary afferent fibers to second-order
projection neurons.

» Synaptology: At the ultrastructural level, enkephalin-containing terminals form predominantly
axodendritic synapses with the dendrites of dorsal horn neurons.[10] They are also found in
axosomatic arrangements and, less frequently, in axo-axonic synapses with primary afferent
terminals. This dual localization allows for both postsynaptic inhibition of ascending pain
pathway neurons and presynaptic inhibition of neurotransmitter release from nociceptors.

Pharmacology and Spinal Signaling

The physiological effects of the LER/LE axis are mediated through activation of specific opioid
receptors and their downstream intracellular signaling cascades.

Opioid Receptor Interactions

While specific receptor binding data for LER is limited, the pharmacology is largely inferred
from its product, Leu-enkephalin. LE acts as an agonist at both y- and d-opioid receptors, with
a significantly greater preference for the d-opioid receptor (DOPr).[12][13] It has little to no
significant activity at the k-opioid receptor.[12][14] The presence of the C-terminal arginine in
LER may subtly alter its binding profile, but it is generally expected to retain a preference for d-

receptors.
. Primary Receptor Secondary
Peptide Reference
Target Receptor Target
) 0-Opioid Receptor p-Opioid Receptor
Leu-enkephalin (LE) [12][13][14]
(DOPT) (MOR)
Leu-enkephalin-Arg Presumed &-Opioid Presumed p-Opioid
Inferred from LE
(LER) Receptor Receptor

Downstream Signaling and Functional Consequences

Activation of d-opioid receptors (and to a lesser extent, y-receptors) by LE on spinal neurons
initiates a canonical Gi/o protein-coupled signaling cascade, leading to neuronal inhibition.
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e Presynaptic Inhibition: On the terminals of primary afferent nociceptors (e.g., C-fibers),
receptor activation inhibits voltage-gated Ca?* channels. This reduction in calcium influx
decreases the release of excitatory neurotransmitters such as glutamate, substance P, and
calcitonin gene-related peptide (CGRP) into the synapse.

e Postsynaptic Inhibition: On the dendrites and soma of second-order dorsal horn neurons,
receptor activation opens G-protein-coupled inwardly rectifying K+ (GIRK) channels. The
resulting efflux of potassium hyperpolarizes the neuron, making it less likely to fire an action
potential in response to excitatory inputs.

« Inhibition of Adenylyl Cyclase: The Gi/o alpha subunit also inhibits adenylyl cyclase, leading
to decreased intracellular cyclic AMP (CAMP) levels, which can modulate neuronal
excitability over a longer term.
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Caption: Pre- and postsynaptic inhibitory signaling of LER/LE in the spinal cord.

Interestingly, some studies suggest a more complex role. Under conditions where its

degradation is blocked, intrathecal administration of LE can produce nociceptive behaviors

(biting, licking) through activation of the d2-opioid receptor subtype and subsequent stimulation

of the glutamate-NO-ERK pathway.[15] This highlights the potential for dual pro- and anti-

nociceptive roles depending on the specific receptor subtypes and signaling pathways

engaged.
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Investigative Methodologies

A multi-faceted experimental approach is required to fully elucidate the role of LER and its
downstream effector, LE, in the spinal cord.

Experimental Workflow Overview

A logical workflow to investigate the LER/LE system involves progressing from anatomical
localization to in vivo functional assessment.

1. Anatomical Localization
(Immunohistochemistry for PDYN/Enkephalin)

onfirm presence
and location

2. In Vivo Release Measurement 3. Electrophysiological Characterization
(Spinal Microdialysis + LC-MS/MS) (Patch-clamp of Dorsal Horn Neurons)

Correlate release Establish cellular
with behavior mechanism of action

4. Behavioral Assessment
(Intrathecal Administration + Nociceptive Tests)

Click to download full resolution via product page

Caption: A typical experimental workflow for studying the LER/LE system.

Protocol 1: Immunohistochemical Localization

Objective: To visualize the distribution of prodynorphin or enkephalin-containing neurons in the
lumbar spinal cord.

o Tissue Preparation:

o Anesthetize an adult rodent (e.g., Sprague-Dawley rat) and perform transcardial perfusion
with 0.9% saline followed by 4% paraformaldehyde (PFA) in phosphate-buffered saline
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(PBS).
o Dissect the lumbar spinal cord and post-fix in 4% PFA overnight at 4°C.
o Cryoprotect the tissue by incubating in a 30% sucrose solution in PBS until it sinks.

o Embed the tissue in Optimal Cutting Temperature (OCT) compound and freeze.

e Sectioning:
o Cut transverse sections (e.g., 30 um thickness) using a cryostat.
o Mount sections onto charged glass slides.
e Immunostaining:
o Wash sections with PBS to remove OCT.
o Perform antigen retrieval if necessary (e.g., citrate buffer incubation at 95°C).

o Permeabilize and block non-specific binding by incubating sections for 1 hour in a blocking
buffer (e.g., PBS with 0.3% Triton X-100 and 5% normal goat serum).

o Incubate sections overnight at 4°C with a primary antibody targeting prodynorphin or a
general enkephalin sequence.

o Wash sections extensively with PBS.

o Incubate for 2 hours with a fluorescently-labeled secondary antibody (e.g., Goat anti-
Rabbit Alexa Fluor 488).

o Wash, counterstain nuclei with DAPI, and coverslip with mounting medium.
e Imaging and Analysis:
o Visualize sections using a confocal microscope.

o Analyze the distribution and morphology of labeled neurons across the different laminae of
the dorsal horn.
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Protocol 2: In Vivo Spinal Microdialysis

Objective: To measure the extracellular concentration of Leu-enkephalin in the spinal dorsal

horn of a freely moving animal in response to a stimulus.

e Probe Implantation:

[e]

o

[¢]

o

Anesthetize the animal and secure it in a stereotaxic frame.
Perform a laminectomy at the lumbar level (e.g., L4-L5) to expose the spinal cord.
Carefully insert a microdialysis probe vertically into the dorsal horn.

Secure the probe assembly to the adjacent vertebrae with dental cement.

e Perfusion and Sampling:

Allow the animal to recover from surgery.

Connect the probe to a microinfusion pump and perfuse with artificial cerebrospinal fluid
(aCSF) at a low flow rate (e.g., 0.5-1.0 pL/min).[16][17]

After a stabilization period, collect dialysate samples into vials at regular intervals (e.g.,
every 15-20 minutes).

To evoke release, a stimulus can be applied (e.g., peripheral administration of an
inflammatory agent or a behavioral stressor).

o Sample Analysis (LC-MS/MS):

Add an isotopically labeled internal standard (e.g., 13C,*>N-Leu-enkephalin) to each
sample for accurate quantification.[18]

Analyze samples using a high-performance liquid chromatography system coupled to a
tandem mass spectrometer (LC-MS/MS).

Develop a multiple reaction monitoring (MRM) method to specifically detect the mass
transitions for native Leu-enkephalin and the internal standard.
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o Calculate the concentration of LE in each dialysate sample based on the ratio of the native
peptide peak area to the internal standard peak area.

Therapeutic Implications and Future Directions

The potent analgesic properties of the enkephalinergic system make it an attractive target for
novel pain therapeutics.

o Challenges: The primary obstacle to the clinical use of native enkephalins is their extreme
metabolic instability.[19][20] LER is even more labile than LE, making its direct therapeutic
application unfeasible.[3] Furthermore, poor blood-brain barrier permeability limits systemic
delivery.

» Strategies: Research is focused on overcoming these limitations:

o Enzyme Inhibitors: Co-administration of inhibitors of enkephalin-degrading enzymes (e.g.,
aminopeptidases) can prolong the analgesic effects of endogenous or exogenous
enkephalins.[21]

o Stable Analogues: Synthetic modifications to the peptide backbone can enhance stability
and receptor selectivity.

o Prodrugs: Chemical modification of Leu-enkephalin to create more stable and permeable
prodrugs has shown promise in preclinical models, demonstrating prolonged analgesic
effects after systemic administration.[19]

Future Directions: A key unanswered question is whether LER possesses a unique signaling
profile distinct from LE. While it is largely considered a pro-neurotransmitter, its transient
presence in the synapse could activate a different subset of receptors or downstream effectors.
Advanced techniques, such as developing specific pharmacological tools for LER or using
sophisticated biosensors, will be required to dissect its specific contribution to spinal
neurotransmission. A deeper understanding of the differential processing of prodynorphin in
states of acute versus chronic pain could also reveal new therapeutic targets within this
complex pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. A general procedure for analysis of proenkephalin B derived opioid peptides - PubMed
[pubmed.ncbi.nim.nih.gov]

2. A dynorphinergic pathway of Leu-enkephalin production in rat substantia nigra - PubMed
[pubmed.ncbi.nim.nih.gov]

3. High enkephalyl peptide degradation, due to angiotensin-converting enzyme-like activity in
human CSF - PubMed [pubmed.ncbi.nlm.nih.gov]

4. pnas.org [pnas.org]
5. Proenkephalin - Wikipedia [en.wikipedia.org]

6. Evidence for a selective processing of proenkephalin B into different opioid peptide forms
in particular regions of rat brain and pituitary - PubMed [pubmed.ncbi.nim.nih.gov]

7. Dynorphin and Enkephalin Opioid Peptides and Transcripts in Spinal Cord and Dorsal
Root Ganglion During Peripheral Inflammatory Hyperalgesia and Allodynia - PMC
[pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://onlinelibrary.wiley.com/doi/10.1002/bip.10476
https://www.pnas.org/doi/10.1073/pnas.79.12.3886
https://www.sciencedirect.com/science/article/abs/pii/0006899383908375
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1668206/
https://www.benchchem.com/product/b12325297?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/2861627/
https://pubmed.ncbi.nlm.nih.gov/2861627/
https://pubmed.ncbi.nlm.nih.gov/6546413/
https://pubmed.ncbi.nlm.nih.gov/6546413/
https://pubmed.ncbi.nlm.nih.gov/2998876/
https://pubmed.ncbi.nlm.nih.gov/2998876/
https://www.pnas.org/doi/pdf/10.1073/pnas.79.12.3886
https://en.wikipedia.org/wiki/Proenkephalin
https://pubmed.ncbi.nlm.nih.gov/6141221/
https://pubmed.ncbi.nlm.nih.gov/6141221/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8382574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8382574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8382574/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12325297?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

8. Prodynorphin processing by proprotein convertase 2. Cleavage at single basic residues
and enhanced processing in the presence of carboxypeptidase activity - PubMed
[pubmed.ncbi.nim.nih.gov]

9. Characterization of enkephalin degradation in rat plasma - PubMed
[pubmed.ncbi.nim.nih.gov]

10. Ultrastructural localization and biochemical features of immunoreactive LEU-enkephalin
in monkey dorsal horn - PMC [pmc.ncbi.nlm.nih.gov]

11. The opioid octapeptide Met5-enkephalin-Arg6-Gly7-Leu8: characterization and
distribution in rat spinal cord - PubMed [pubmed.nchi.nlm.nih.gov]

12. Leu-enkephalin - Wikipedia [en.wikipedia.org]
13. Leu-Enkephalin | C28H37N507 | CID 461776 - PubChem [pubchem.ncbi.nlm.nih.gov]
14. mdpi.com [mdpi.com]

15. Spinal ERK2 activation through d2-opioid receptors contributes to nociceptive behavior
induced by intrathecal injection of leucine-enkephalin - PubMed [pubmed.ncbi.nim.nih.gov]

16. Highly sensitive in vivo detection of dynamic changes in enkephalins following acute
stress [elifesciences.org]

17. Highly sensitive in vivo detection of dynamic changes in enkephalins following acute
stress in mice | eLife [elifesciences.org]

18. Highly sensitive in vivo detection of dynamic changes in enkephalins following acute
stress in mice - PMC [pmc.ncbi.nlm.nih.gov]

19. A Novel Leu-Enkephalin Prodrug Produces Pain-Relieving and Antidepressant Effects -
PubMed [pubmed.nchi.nlm.nih.gov]

20. An Effective and Safe Enkephalin Analog for Antinociception - PMC
[pmc.ncbi.nlm.nih.gov]

21. Spinorphin, an endogenous inhibitor of enkephalin-degrading enzymes, potentiates leu-
enkephalin-induced anti-allodynic and antinociceptive effects in mice - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Introduction: Situating Leu-enkephalin-Arg in Spinal
Nociception]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12325297/docs#introduction-situating-leu-
enkephalin-arg-in-spinal-nociception]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 15/16 Tech Support


https://pubmed.ncbi.nlm.nih.gov/9422738/
https://pubmed.ncbi.nlm.nih.gov/9422738/
https://pubmed.ncbi.nlm.nih.gov/9422738/
https://pubmed.ncbi.nlm.nih.gov/3123942/
https://pubmed.ncbi.nlm.nih.gov/3123942/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6564183/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6564183/
https://pubmed.ncbi.nlm.nih.gov/3886072/
https://pubmed.ncbi.nlm.nih.gov/3886072/
https://en.wikipedia.org/wiki/Leu-enkephalin
https://pubchem.ncbi.nlm.nih.gov/compound/Leu-Enkephalin
https://www.mdpi.com/1420-3049/24/24/4542
https://pubmed.ncbi.nlm.nih.gov/24480726/
https://pubmed.ncbi.nlm.nih.gov/24480726/
https://elifesciences.org/reviewed-preprints/91609v2
https://elifesciences.org/reviewed-preprints/91609v2
https://elifesciences.org/articles/91609
https://elifesciences.org/articles/91609
https://pmc.ncbi.nlm.nih.gov/articles/PMC12234004/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12234004/
https://pubmed.ncbi.nlm.nih.gov/38243899/
https://pubmed.ncbi.nlm.nih.gov/38243899/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8308721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8308721/
https://pubmed.ncbi.nlm.nih.gov/11829145/
https://pubmed.ncbi.nlm.nih.gov/11829145/
https://pubmed.ncbi.nlm.nih.gov/11829145/
https://www.benchchem.com/product/b12325297/docs#introduction-situating-leu-enkephalin-arg-in-spinal-nociception
https://www.benchchem.com/product/b12325297/docs#introduction-situating-leu-enkephalin-arg-in-spinal-nociception
https://www.benchchem.com/product/b12325297/docs#introduction-situating-leu-enkephalin-arg-in-spinal-nociception
https://www.benchchem.com/product/b12325297/docs#introduction-situating-leu-enkephalin-arg-in-spinal-nociception
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12325297?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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